N-Desbutyl Dronedarone HCl
N-Desbutyl Dronedarone HCl
A metabolite of Dronedarone. Dronedarone impurity D.
Brand Name:
Vulcanchem
CAS No.:
197431-02-0
VCID:
VC0194552
InChI:
InChI=1S/C27H36N2O5S.ClH/c1-4-6-9-25-26(23-19-21(29-35(3,31)32)12-15-24(23)34-25)27(30)20-10-13-22(14-11-20)33-18-8-17-28-16-7-5-2;/h10-15,19,28-29H,4-9,16-18H2,1-3H3;1H
SMILES:
CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCNCCCC.Cl
Molecular Formula:
C27H36N2O5S·HCl
Molecular Weight:
537.11
N-Desbutyl Dronedarone HCl
CAS No.: 197431-02-0
Impurities
VCID: VC0194552
Molecular Formula: C27H36N2O5S·HCl
Molecular Weight: 537.11
Purity: > 95%
CAS No. | 197431-02-0 |
---|---|
Product Name | N-Desbutyl Dronedarone HCl |
Molecular Formula | C27H36N2O5S·HCl |
Molecular Weight | 537.11 |
IUPAC Name | N-[2-butyl-3-[4-[3-(butylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide;hydrochloride |
Standard InChI | InChI=1S/C27H36N2O5S.ClH/c1-4-6-9-25-26(23-19-21(29-35(3,31)32)12-15-24(23)34-25)27(30)20-10-13-22(14-11-20)33-18-8-17-28-16-7-5-2;/h10-15,19,28-29H,4-9,16-18H2,1-3H3;1H |
SMILES | CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCNCCCC.Cl |
Appearance | Tan Solid |
Melting Point | 136-142°C |
Description | A metabolite of Dronedarone. Dronedarone impurity D. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | N-[2-Butyl-3-[4-[3-(butylamino)propoxy]benzoyl]-5-benzofuranyl]-methanesulfonamide Hydrochloride |
PubChem Compound | 71315590 |
Last Modified | Nov 11 2021 |
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